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Compound of Interest

Compound Name: Sudan Red 7B
CAS No.: 6368-72-5
Cat. No.: B045811
Get Quote
. J
Introduction

Sudan Red 7B, also known as Solvent Red 19 or Fat Red 7B, is a lipophilic diazo dye widely
used in research for the histological visualization of neutral lipids, triglycerides, and oil bodies.
[1][2][3][4] Its strong affinity for fats and insolubility in water make it an effective stain for
identifying and localizing lipid-rich structures within plant and animal tissues.[1][2] This
document provides a detailed protocol for the preparation of a stable 0.1% (w/v) Sudan Red
7B staining solution and its application in biological staining procedures.

Chemical Properties of Sudan Red 7B

A clear understanding of the physicochemical properties of Sudan Red 7B is essential for its
proper handling, storage, and use in the laboratory. Key quantitative data are summarized
below.
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Property Value References
Molecular Formula C24H21Ns [2][5][6]
Molecular Weight ~379.5 g/mol 31516171
CAS Number 6368-72-5 [21[6]1[7]
Appearance Dark red to purple powder [8]

Solubility (at 270mg/mL)

Acetone

[9]

Solubility (in DMSO)

5.83 mg/mL (requires

heating/sonication)

[6]

General Solubility

Soluble in oils and organic

solvents; insoluble in water

[1](8]

Experimental Protocols

Materials and Reagents
e Sudan Red 7B (Fat Red 7B) powder (CAS: 6368-72-5)

e Polyethylene Glycol 300 (PEG-300)

e Glycerol

o Distilled or deionized water

e 50 mL conical tubes or glass bottles

e Heating block or water bath capable of reaching 90°C

o Magnetic stirrer and stir bar (optional)

e Weighing scale and weigh paper/boats

Preparation of 90% (v/v) Glycerol

o Measure 90 mL of pure glycerol.
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e Add 10 mL of distilled water.

e Mix thoroughly until a homogenous solution is achieved.

Preparation of 0.1% (w/v) Sudan Red 7B Staining
Solution

This protocol is adapted from the method described by Brundrett, M. C., et al. (1991), which
provides a stable staining solution that minimizes dye precipitation.[3][10][11]

e Weighing the Dye: Accurately weigh 50 mg of Sudan Red 7B powder.

 Dissolving in PEG-300: Add the 50 mg of Sudan Red 7B powder to 25 mL of PEG-300 in a
heat-resistant glass container.[3]

e Heating and Incubation: Place the container in a water bath or on a heating block set to
90°C. Incubate for 1 hour, mixing periodically until the dye is completely dissolved.[3] The
solution should appear as a clear, dark red liquid.

o Cooling: Remove the solution from the heat source and allow it to cool down to room
temperature.[3]

e Adding Glycerol: Add an equal volume (25 mL) of the prepared 90% glycerol to the cooled
dye-PEG solution.[3]

» Final Mixing: Mix thoroughly until the solution is homogenous.

» Storage: Store the final 0.1% Sudan Red 7B staining solution in a tightly sealed container at
room temperature.[3] For long-term storage of stock solutions in other solvents like DMSO,
storage at -80°C (for 6 months) or -20°C (for 1 month) while protected from light is
recommended.[6]

Workflow for Preparing 0.1% Sudan Red 7B Solution
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Preparation Workflow

1. Weigh 50 mg
Sudan Red 7B Powder

2. Add to 25 mL
PEG-300

3. Heat at 90°C
for 1 hour

4. Cool to
Room Temperature

5. Add 25 mL of
90% Glycerol

6. Mix Thoroughly

7. Store Final Solution
at Room Temperature

Click to download full resolution via product page

Caption: Workflow for preparing the Sudan Red 7B staining solution.

Application Protocol: Staining Lipids in Plant Tissue

This protocol provides a general guideline for staining lipids in fresh plant tissues.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b045811/docs?utm_src=pdf-body-img#application-notes-preparation-and-use-of-0-1-sudan-red-7b-staining-solution
https://www.benchchem.com/product/b045811/docs?utm_src=pdf-body#application-notes-preparation-and-use-of-0-1-sudan-red-7b-staining-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Sample Preparation: Prepare fresh sections of the plant tissue (e.g., roots, stems, or
seedlings).

o Staining: Completely immerse the tissue sections in the 0.1% Sudan Red 7B staining
solution. The incubation time can vary from 1 hour to overnight, depending on the tissue type
and thickness.[3]

e Rinsing: After incubation, carefully remove the samples from the staining solution. Rinse the
tissues several times with water to remove excess stain.[3]

» Destaining (for photosynthetic tissue): If working with green tissues like leaves or seedlings,
chlorophyll can be removed to improve visualization. This is achieved by washing the
samples multiple times with 70% (v/v) ethanol until the green color is no longer visible.[12]

e Mounting and Visualization: Mount the stained tissue on a microscope slide in a drop of
glycerol or appropriate mounting medium. Observe under a light microscope. Lipid-rich
structures will appear stained in red or reddish-orange.

Logical Flow for Plant Tissue Staining
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Staining Protocol Logic
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Caption: Logical workflow for staining plant tissues with Sudan Red 7B.
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Safety and Handling

+ Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat, when handling Sudan Red 7B powder and solutions.

+ Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.

o Consult the Safety Data Sheet (SDS) for comprehensive safety and disposal information.

e The prepared staining solution is for research use only and not intended for diagnostic or
therapeutic applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document. BenchChem. [Application Notes: Preparation and Use of 0.1% Sudan
Red 7B Staining Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045811/docs#application-notes-preparation-and-use-
of-0-1-sudan-red-7b-staining-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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